N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-2-20-11-12-21-15-5-3-14(4-6-15)18-16(19)13-7-9-17-10-8-13/h3-10H,2,11-12H2,1H3,(H,18,19)
• InChI Key: SIERAWUBEFKZNZ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC=NC=C2

Description

N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor (PPAR) modulators. It was initially developed as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes. However, it has gained popularity in the sports and fitness industry as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide works by activating PPAR-delta, a nuclear receptor that regulates the expression of genes involved in lipid metabolism and energy expenditure. Activation of PPAR-delta leads to an increase in the expression of genes involved in fatty acid oxidation, resulting in increased energy production and improved endurance.
Biochemical and Physiological Effects
N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide has been shown to increase endurance and stamina in animal models and human clinical trials. It has also been shown to improve lipid metabolism and reduce inflammation. Additionally, it has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide has several advantages for laboratory experiments, including its ability to increase endurance and stamina in animal models, making it a useful tool for studying exercise physiology. However, its use in laboratory experiments is limited by its potential for off-target effects and toxicity.

Future Directions

There are several potential future directions for research on N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide, including its potential therapeutic applications in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Additionally, it may have potential applications in the treatment of neurodegenerative diseases and cancer. Further research is needed to fully understand the mechanisms of action and potential side effects of N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide.

Synthesis Methods

The synthesis of N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide involves several steps, including the condensation of isonicotinic acid with aniline, followed by the reaction with ethylene oxide to form the ethoxyethoxy group. The final step involves the reaction of the intermediate with 4-chloro-3-nitrobenzoyl chloride to produce N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide.

Scientific Research Applications

N-[4-(2-ethoxyethoxy)phenyl]isonicotinamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders, such as obesity, dyslipidemia, and type 2 diabetes. It has been shown to improve insulin sensitivity and glucose metabolism in animal models. Additionally, it has been investigated for its potential anti-inflammatory and anti-cancer properties.